Cas no 2171667-47-1 (2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid)

• Product Name: 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid
• CAS No: 2171667-47-1
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 5893974
• PubChem ID: 165744193
• Update Time: 2025-05-19

2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid
• 2-[N-cyclopentyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid
• 2171667-47-1
• EN300-1473431

• Inchi： 1S/C28H30N2O5/c1-2-3-16-25(27(33)30(17-26(31)32)19-10-4-5-11-19)29-28(34)35-18-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h6-9,12-15,19,24-25H,4-5,10-11,16-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： ARSSPRIEJZRAPE-UHFFFAOYSA-N
• SMILES： O=C(C(CC#CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CCCC1

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid

Comprehensive Overview of 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid (CAS No. 2171667-47-1)

The compound 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid (CAS No. 2171667-47-1) is a highly specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. Its complex structure, featuring a cyclopentyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hex-4-ynamidoacetic acid backbone, makes it a valuable intermediate in peptide synthesis and drug development. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in targeted drug delivery and bioconjugation strategies.

One of the key features of 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid is its versatility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino acids, ensuring high yields and purity in peptide chains. This compound’s unique alkyne functionality also enables click chemistry reactions, a hot topic in current research, allowing for efficient conjugation with azide-containing biomolecules. Such properties align with the growing demand for biocompatible linkers and multifunctional scaffolds in proteomics and diagnostics.

In the context of AI-driven drug discovery, CAS No. 2171667-47-1 has garnered attention as a building block for peptide-based therapeutics. With the rise of computational tools predicting molecular interactions, this compound’s structural motifs are being explored for designing inhibitors targeting protein-protein interactions (PPIs). Additionally, its hydrophobic cyclopentyl moiety enhances membrane permeability, a critical factor in optimizing bioavailability—a frequent search query among medicinal chemists.

The synthesis and application of 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid also intersect with green chemistry trends. Researchers are investigating solvent-free or aqueous-phase reactions to minimize environmental impact, addressing the global push for sustainable practices. Furthermore, its stability under mild conditions makes it suitable for high-throughput screening platforms, another trending topic in pharmaceutical R&D.

From a commercial perspective, the demand for CAS No. 2171667-47-1 is rising due to its role in developing precision medicine tools. Its compatibility with fluorescent labeling techniques (e.g., for imaging probes) caters to the expanding market for theranostic agents. As search analytics reveal, queries like “Fmoc-alkyne derivatives” and “peptide coupling reagents” often lead to discussions about this compound’s utility.

In summary, 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid represents a nexus of innovation in synthetic chemistry and biomedicine. Its multifaceted applications—from click chemistry to drug design—position it as a critical tool for addressing contemporary challenges in life sciences. As research evolves, this compound is poised to play a pivotal role in advancing next-generation therapeutics and diagnostic technologies.